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Compound of Interest

Compound Name: 2-Methylpentanal

Cat. No.: B094375

For immediate release: This document provides essential, step-by-step procedures for the safe
handling and disposal of 2-Methylpentanal, ensuring the safety of laboratory personnel and
compliance with environmental regulations. Researchers, scientists, and drug development
professionals are advised to adhere to these guidelines to mitigate risks associated with this
chemical.

2-Methylpentanal is a flammable liquid and vapor that can cause skin and eye irritation, as
well as respiratory irritation.[1] Proper disposal is critical to prevent environmental
contamination and ensure a safe laboratory environment. The primary and recommended
method for the disposal of 2-Methylpentanal is through a licensed hazardous waste disposal
facility.[2] Under no circumstances should this chemical be disposed of down the drain or in
regular trash.[2]

Immediate Safety and Handling

Before handling 2-Methylpentanal, it is imperative to be familiar with its hazard profile by
consulting the Safety Data Sheet (SDS). Always work in a well-ventilated area, preferably
within a chemical fume hood.[2]

Personal Protective Equipment (PPE) is mandatory:
o Eye Protection: Chemical safety goggles or a face shield.[2]

» Hand Protection: Chemically resistant gloves (e.qg., nitrile, neoprene).[2]
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» Skin and Body Protection: A lab coat, long pants, and closed-toe shoes.[2]

o Respiratory Protection: If ventilation is inadequate or there is a risk of aerosolization, use a
NIOSH-approved respirator with an organic vapor cartridge.[2]

Keep containers tightly closed when not in use and store in a cool, dry place away from
sources of ignition such as heat, sparks, and open flames.[2]

Quantitative Data for 2-Methylpentanal

Property Value Citation
CAS Number 123-15-9 [2][3]

UN Number 2367 [2103]14]
EPA Hazardous Waste Code D001 516171
Flash Point 16 °C (60.8 °F) [819]
Hazard Class 3 (Flammable Liquid) 9]

Spill Response Protocol

In the event of a 2-Methylpentanal spill, immediate and appropriate action is necessary to
contain the situation and prevent exposure.

o Evacuate and Isolate: Alert personnel in the immediate vicinity and evacuate the area if the
spill is large or in a poorly ventilated space.[2]

» Ventilate: Increase ventilation to the area to disperse vapors.[2]

o Containment: For small spills, use an inert absorbent material such as vermiculite, sand, or
commercial sorbent pads.[2]

o Collection: Carefully collect the absorbed material using non-sparking tools and place it in a
designated, labeled, and sealed container for hazardous waste.[2]

o Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All
cleaning materials must also be disposed of as hazardous waste.[2]
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e Reporting: Report the spill to the laboratory supervisor and the institution's Environmental
Health and Safety (EHS) department.[2]

Step-by-Step Disposal Procedure

The disposal of 2-Methylpentanal must be conducted in strict accordance with federal, state,
and local regulations.[2]

o Waste Collection: Collect all waste containing 2-Methylpentanal, including contaminated
materials from spills, in a designated, chemically compatible, and properly sealed container.
[2] Plastic bottles are often preferred over glass for hazardous waste when compatibility is
not an issue.[8]

» Labeling: Clearly label the waste container as "Hazardous Waste." The label must include
the full chemical name "2-Methylpentanal,” its concentration, and the date of accumulation.
[2][8] Hazard pictograms should also be included.[8]

o Storage: Store the hazardous waste container in a designated satellite accumulation area.
This area should be away from incompatible materials and sources of ignition.[2]

o Arrange for Pickup: Contact your institution's EHS department or a licensed hazardous
waste disposal contractor to arrange for the collection of the hazardous waste.[2]

Disposal Workflow
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Caption: Disposal workflow for 2-Methylpentanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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